Cas no 2228734-75-4 (tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate
• CAS No: 2228734-75-4
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6406566
• PubChem ID: 165975021
• Update Time: 2025-09-18

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate
• EN300-1871833
• tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenyl]carbamate
• 2228734-75-4

• Inchi： 1S/C14H18N4O3/c1-14(2,3)21-13(20)18-9-5-4-8(6-11(9)19)10-7-16-12(15)17-10/h4-7,19H,1-3H3,(H,18,20)(H3,15,16,17)
• InChI Key： OJURBCWBGISFIS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C1=CN=C(N)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate (CAS No. 2228734-75-4)

The compound tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate (CAS No. 2228734-75-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a hydroxyphenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it exhibits promising interactions with biological targets.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate has surged due to their role in developing small-molecule therapeutics. The compound’s amino-imidazole moiety is a key feature, often linked to enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine, where researchers seek targeted therapies for complex diseases such as cancer and autoimmune disorders.

From a synthetic perspective, CAS No. 2228734-75-4 is often utilized in peptide coupling and protecting group strategies. The tert-butyl carbamate (Boc) group is a classic choice for amine protection, ensuring stability during multi-step reactions. This makes the compound a staple in organic synthesis laboratories, especially for projects involving peptidomimetics or kinase inhibitors.

The growing interest in bioisosteres and scaffold hopping has further elevated the relevance of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate. Its structural flexibility allows for the design of analogs with improved pharmacokinetic properties, addressing common challenges like oral bioavailability and metabolic stability. These attributes are critical in modern drug development pipelines.

Another hot topic tied to this compound is its potential in fragment-based drug design (FBDD). Fragments containing imidazole cores are prized for their ability to bind to diverse protein targets, and CAS No. 2228734-75-4 serves as a versatile building block. This aligns with industry efforts to accelerate hit-to-lead optimization and reduce attrition rates in clinical trials.

Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are exploring sustainable methods for synthesizing tert-butyl carbamate derivatives, minimizing waste and hazardous reagents. This resonates with global initiatives for greener pharmaceuticals and sustainable manufacturing.

In summary, tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-2-hydroxyphenylcarbamate (CAS No. 2228734-75-4) is a multifaceted compound with broad applications in drug discovery, organic synthesis, and biochemical research. Its relevance to cutting-edge topics like precision medicine, FBDD, and green chemistry ensures its continued prominence in scientific literature and industrial R&D.